5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole
• InChI: InChI=1S/C7H7F3N2/c8-7(9,10)6-3-5(11-12-6)4-1-2-4/h3-4H,1-2H2,(H,11,12)
• InChI Key: SUCMXFIPSVVVQE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2)C(F)(F)F
• Molecular Formula: C7H7F3N2
• DSSTOX Substance ID: DTXSID30428076
• Molecular Weight: 176.14 g/mol
• CAS RN: 1027617-86-2, 1062295-85-5

Description

Synthesis Analysis

The synthesis of various pyrazole derivatives, including those with trifluoromethyl groups, has been explored through different methodologies. For instance, a series of 3-substituted 5-hydroxy-5-trifluoro[chloro]methyl-1H-1-isonicotinoyl-4,5-dihydropyrazoles were synthesized using a cyclocondensation reaction of substituted alk-3-en-2-ones with isoniazid, showcasing the versatility of pyrazole synthesis . Another approach involved a copper-catalyzed [3 + 2]-cycloaddition to create 5-aryl-6-(trifluoromethyl)-2,3-dihydropyrazolo[1,2-a]pyrazol-1(5H)-one derivatives, highlighting the utility of copper catalysis in constructing pyrazole frameworks . Additionally, a one-pot three-component synthesis method was employed to produce highly fluorescent 1,3,5-trisubstituted pyrazoles, demonstrating the integration of functional group compatibility and broad substrate scope in pyrazole synthesis .

Molecular Structure Analysis

The molecular structure of pyrazole derivatives has been extensively studied. X-ray diffractometry revealed that 1-cyanoacetyl-3-alkyl[aryl]-5-trifluoromethyl-5-hydroxy-4,5-dihydro-1H-pyrazoles exhibit almost planar structures, with the molecular packing influenced by the substituents present . The structure of 3,5-bis(trifluoromethyl)pyrazole was determined using X-ray crystallography, showing tetramer formation through N–H···N hydrogen bonds and suggesting the presence of dynamic disorder involving intramolecular proton transfers in the crystal .

Chemical Reactions Analysis

The reactivity of pyrazole derivatives has been explored in various chemical reactions. For example, the thermolysis of hexasubstituted 4,5-dihydro-3H-pyrazoles led to the synthesis of pentasubstituted cyclopropanes, indicating the potential for pyrazole derivatives to undergo rearrangement reactions . Additionally, the formation of pyrazol-1,3,4-thiadiazoles through 1,3-dipolar cycloadditions of 3-thioxo-(1,2,4)-triazepin-5-one with nitrilimines was studied, revealing insights into the regioselectivity and reaction pathways of pyrazole derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives are closely related to their molecular structure. The antimycobacterial activity of certain pyrazole derivatives was evaluated, with some compounds showing potent activity against both susceptible and resistant strains of Mycobacterium tuberculosis . The fluorescent properties of 1,3,5-trisubstituted pyrazoles were investigated, revealing that the excited state is highly polar and allows for the fine-tuning of absorption and emission properties . Furthermore, the anti-inflammatory activity of 1-(4-sulfamylphenyl)-3-trifluoromethyl-5-indolyl pyrazolines was assessed, with some compounds exhibiting dual inhibitory activity against cyclooxygenases and lipoxygenases .

Scientific Research Applications

Reactivity in Palladium-Catalyzed Arylations

5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole has been successfully employed in palladium-catalyzed direct arylations, demonstrating regioselectivity without decomposing the cyclopropyl unit. This process is tolerant of various functional groups, leading to the formation of C4-arylated pyrazoles (Sidhom et al., 2018).

Synthesis of Trifluoromethyl-substituted Pyrazoles

Innovative strategies for synthesizing trifluoromethyl-substituted 3H-pyrazoles have been developed. These compounds have shown a broad range of applications, including reactions with dioxane and undergoing [1,5] sigmatropic rearrangements, showcasing high yields and excellent regioselectivity (Sha et al., 2014).

Cyclooxygenase-2 Inhibition

Research has been conducted on sulfonamide-containing 1,5-diarylpyrazole derivatives, including this compound, for their ability to inhibit cyclooxygenase-2 (COX-2). This compound, known as celecoxib, has been identified for clinical trials in treating rheumatoid arthritis and osteoarthritis (Penning et al., 1997).

Regioselective Cycloaddition

A regioselective cycloaddition process involving electron-deficient allenes and trifluorodiazoethane has been developed to create 5-(trifluoromethyl)pyrazolines and 3-(trifluoromethyl)pyrazoles (Zhang et al., 2014).

Antiproliferative Agents

Novel 1-aryl-3, 5-bis (het) aryl pyrazole derivatives, which include the this compound structure, have been synthesized and shown to exhibit significant cytotoxic effects against breast cancer and leukemic cells, indicating their potential as antiproliferative agents (Ananda et al., 2017).

Mechanism of Action

The mechanism of action of 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole is not available in the literature I retrieved. The mechanism of action would depend on its use in a specific biochemical or pharmacological context.

Safety and Hazards

The safety data sheet for 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole indicates that it may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

Intermediate 2 (0.120 g, 0.66 mmol) and hydrazine hydrate (0.04 mL, 0.72 mmol) were dissolved in ethanol (6 mL) and refluxed overnight. Work-up (H2O/AcOEt) after cooling the mixture to RT gave the title compound as a brown solid (0.114 g).